Fmoc-PEG8-NHS ester

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• InChI: InChI=1S/C38H52N2O14/c41-35-9-10-36(42)40(35)54-37(43)11-13-45-15-17-47-19-21-49-23-25-51-27-28-52-26-24-50-22-20-48-18-16-46-14-12-39-38(44)53-29-34-32-7-3-1-5-30(32)31-6-2-4-8-33(31)34/h1-8,34H,9-29H2,(H,39,44)
• InChI Key: AMSAHSNOOQLQOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C38H52N2O14
• Molecular Weight: 760.8 g/mol

Description

Fmoc-PEG8-NHS ester is a PEG linker containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic conditions to obtain the free amine which can be used for further conjugations.

Synthesis Analysis

Fmoc-PEG8-NHS ester is a high-quality, bifunctional crosslinking reagent widely utilized in pharmaceutical research and development. This versatile compound features two distinct functional groups: an Fmoc (9-fluorenylmethoxycarbonyl) group at one end and an NHS (N-hydroxysuccinimide) ester at the other.

Molecular Structure Analysis

The molecular formula of Fmoc-PEG8-NHS ester is C38H52N2O14. It has a molecular weight of 760.8 g/mol.

Chemical Reactions Analysis

The Fmoc group can be deprotected under basic conditions to obtain the free amine which can be used for further conjugations. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules.

Physical And Chemical Properties Analysis

Fmoc-PEG8-NHS ester is a colorless to light yellow liquid. It is soluble in DMSO, DCM, and DMF. It should be stored at -20°C.

Scientific Research Applications

Fmoc-PEG8-NHS ester is a PEG linker containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic conditions to obtain the free amine which can be used for further conjugations. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules.

• Medical Research

  • Fmoc-PEG8-NHS ester is used in medical research.
  • It is used in the development of drug delivery systems.
  • The NHS ester end of the molecule can react with primary amines in a pH 7-9 buffer to form a stable amide bond.

• Drug Release

  • Fmoc-PEG8-NHS ester is used in drug-release studies.
  • It can be used to conjugate drugs to other molecules, enhancing their stability and improving their pharmacokinetic properties.

• Nanotechnology

  • Fmoc-PEG8-NHS ester is used in nanotechnology.
  • It can be used to modify the surface of nanoparticles, improving their stability and biocompatibility.

• New Materials Research

  • Fmoc-PEG8-NHS ester is used in new materials research.
  • It can be used to functionalize materials, altering their properties for specific applications.

• Cell Culture

  • Fmoc-PEG8-NHS ester is used in cell culture.
  • It can be used to modify the surface of culture dishes, improving cell adhesion and growth.

• Polypeptide Synthesis Support

  • Fmoc-PEG8-NHS ester is used in the study of ligand, polypeptide synthesis support.
  • It can be used to conjugate peptides to other molecules, enhancing their stability and improving their pharmacokinetic properties.

• Bioconjugation Techniques

  • Fmoc-PEG8-NHS ester is used in bioconjugation techniques.
  • It can be used to conjugate biomolecules to other molecules, enhancing their stability and improving their pharmacokinetic properties.

• Targeted Therapeutics

  • Fmoc-PEG8-NHS ester is used in the development of targeted therapeutics.
  • It can be used to conjugate therapeutic agents to targeting molecules, improving their specificity and reducing off-target effects.

• Graft Polymer Compounds

  • Fmoc-PEG8-NHS ester is used in the study of graft polymer compounds.
  • It can be used to conjugate polymers to other molecules, enhancing their stability and improving their properties.

• New Materials and Polyethylene Glycol-Modified Functional Coatings

  • Fmoc-PEG8-NHS ester is used in the development of new materials and polyethylene glycol-modified functional coatings.
  • It can be used to modify the surface of materials, improving their properties for specific applications.

Safety And Hazards

Fmoc-PEG8-NHS ester is toxic and contains a pharmaceutically active ingredient. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients. Personal protective equipment such as NIOSH/MSHA-approved respirator, chemical-resistant rubber gloves, and chemical safety goggles should be used.

Future Directions

Fmoc-PEG8-NHS ester is particularly useful in the development of drug delivery systems, bioconjugation techniques, and targeted therapeutics. Its use in the synthesis of PROTACs represents a promising direction for future research.

Citations

Novel Imaging and Therapy Approaches for the Management of Prostate Cancer

BSG Taki - 2022 - search.proquest.com

… Anhydrous triethylamine (15.61 uL, 0.112 mmol) was added by syringe followed by addition of Fmoc-PEG8-NHS ester (1.02 g, 1.61 mmol) dissolved in anhydrous DCM (2-3 mL). The …

Number of citations: 0 search.proquest.com